7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 371135-70-5
• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4g/mol
• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C21H21N5O4/c1-13-5-3-8-25-18(13)24-19-16(21(25)28)11-15(20(27)23-7-10-29-2)17(22)26(19)12-14-6-4-9-30-14/h3-6,8-9,11,22H,7,10,12H2,1-2H3,(H,23,27)
• InChI Key: LDRXKXCNOOIKAI-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)C(=O)NCCOC

Description

7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide: is a complex organic compound with a unique structure that includes a furan ring, an imino group, and a triazatricyclo framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, including the formation of the furan ring, the introduction of the imino group, and the construction of the triazatricyclo framework. Common synthetic routes may include:

Cyclization reactions: Formation of the triazatricyclo framework through cyclization reactions.

Substitution reactions: Introduction of the furan ring and other substituents through substitution reactions.

Condensation reactions: Formation of the imino group through condensation reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the furan ring.

Reduction: Reduction reactions could target the imino group or other functional groups.

Substitution: Substitution reactions may occur at various positions on the triazatricyclo framework or the furan ring.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or alkylating agents.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the furan ring could lead to the formation of furan-2-carboxylic acid derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel materials.

Biology

In biology, the compound may be studied for its potential biological activity. The presence of the imino group and the triazatricyclo framework could make it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Medicine

In medicine, the compound could be investigated for its therapeutic potential. Its unique structure may allow it to interact with biological targets in ways that other compounds cannot, making it a potential candidate for the treatment of various diseases.

Industry

In industry, the compound could be used in the development of new materials with unique properties. Its complex structure may impart specific characteristics such as enhanced stability or reactivity, making it useful in various industrial applications.

Mechanism of Action

The mechanism of action of 7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide would depend on its specific interactions with molecular targets. Potential mechanisms could include:

Binding to enzymes: Inhibiting or activating specific enzymes through binding interactions.

Receptor interactions: Modulating receptor activity by binding to receptor sites.

Pathway modulation: Affecting biological pathways by interacting with key molecules involved in those pathways.

Comparison with Similar Compounds

Similar Compounds

7-(furan-2-ylmethyl)-6-imino-N-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide: can be compared with other compounds that have similar structural features, such as:

Uniqueness

The uniqueness of this compound lies in its combination of structural features, which may impart specific properties and reactivity